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Compound of Interest

Compound Name: Sodium dichromate dihydrate

Cat. No.: B147847 Get Quote

Technical Support Center: Sodium Dichromate
Dihydrate
This guide provides technical information and protocols for the safe disposal of sodium
dichromate dihydrate waste and for quenching excess reagent in a laboratory setting.

Adherence to safety protocols is critical due to the hazardous nature of hexavalent chromium

compounds.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with sodium dichromate dihydrate?

A1: Sodium dichromate dihydrate is a highly toxic, corrosive, and powerful oxidizing agent.[1]

Key hazards include:

Carcinogenicity: It is a confirmed human carcinogen, particularly linked to lung cancer upon

inhalation.[2][3]

Toxicity: It is fatal if inhaled and toxic if swallowed.[4] Ingestion of less than 40 grams may be

fatal.[5]

Corrosivity: It can cause severe skin burns and serious eye damage.[5][6]

Sensitization: It may cause allergic skin reactions or asthma-like symptoms if inhaled.[3][4]
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Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[3][4]

Oxidizer: Contact with combustible materials may intensify fire.[2][4]

Q2: What Personal Protective Equipment (PPE) is required when handling sodium
dichromate dihydrate?

A2: A comprehensive set of PPE is mandatory to prevent exposure. This includes:

Respiratory Protection: A NIOSH-approved respirator is essential, especially when handling

the powder form to prevent inhalation.[7][8]

Eye and Face Protection: Chemical safety goggles and a face shield are required.[9]

Hand Protection: Nitrile gloves or other chemical-resistant gloves should be worn.[7]

Body Protection: A chemical-resistant suit or lab coat, along with aprons and foot coverings,

should be used to prevent skin contact.[7][9][10]

Q3: How should I store sodium dichromate dihydrate?

A3: Store the chemical in a cool, dry, well-ventilated area in its original, tightly sealed container.

[11] Keep it separate from combustible materials, reducing agents, and incompatible

substances like organic matter, sulfur, and flammable materials.[3][11] The storage area should

be free of debris and waste.[11]

Q4: What is the general principle for treating sodium dichromate waste?

A4: The standard procedure involves a two-step chemical treatment. First, the highly toxic

hexavalent chromium (Cr(VI)) is reduced to the less toxic and less soluble trivalent chromium

(Cr(III)).[1][6][12] Second, the Cr(III) is precipitated out of the solution by raising the pH.[6][7][8]

Q5: What should I do in case of a small spill?

A5: For minor spills:

Evacuate non-essential personnel and ensure the area is well-ventilated.[11]
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Wearing full PPE, contain the spill with an inert absorbent material like dry sand, earth, or

vermiculite.[11] DO NOT use combustible materials like sawdust, paper, or cloth.[11]

Moisten the spilled material or use a HEPA-filter vacuum to minimize dust generation during

cleanup.[2][9][13]

Collect the material in a sealed, labeled, impermeable container for hazardous waste

disposal.[9][11][14]

Clean the area with a dilute solution of sodium carbonate.[6]

Troubleshooting Guides
Problem: The solution does not turn green after adding the reducing agent.

Possible Cause 1: Incorrect pH. The reduction of Cr(VI) is most effective under acidic

conditions (pH < 2).[7][8]

Solution: Check the pH of the solution. If it is not sufficiently acidic, cautiously add more

sulfuric acid while stirring until the target pH is reached.[7][8]

Possible Cause 2: Insufficient reducing agent. The amount of reducing agent added may not

be enough to reduce all the Cr(VI) present.

Solution: Add the reducing agent (e.g., sodium metabisulfite) in small increments, stirring

continuously, until the solution changes from orange-yellow to a deep emerald green,

which indicates the complete reduction to Cr(III).[7][8][15]

Problem: A precipitate does not form after raising the pH.

Possible Cause 1: Incorrect final pH. The precipitation of chromium(III) hydroxide is optimal

in a basic pH range, typically between 9.5 and 10.[7][8]

Solution: Slowly add a base, such as hydrated lime or sodium hydroxide, while monitoring

the pH. Continue adding the base until the pH is stable within the 9.5-10 range. The

solution should turn an opaque, gray-green color.[7]

Possible Cause 2: Insufficient settling time. The precipitate may need time to form and settle.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://sdfine.com/media/catalog/product/attachment/20382MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/20382MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1695.pdf
https://ehsleaders.org/2011/05/hexavalent-chromium-safety/
https://assets.publishing.service.gov.uk/media/68cbcaf961cbb06408d4eda4/Annex_D_-_management_of_Hexavalent_Chromium__Cr_VI___in_defence.pdf
https://ehsleaders.org/2011/05/hexavalent-chromium-safety/
https://sdfine.com/media/catalog/product/attachment/20382MSDS.pdf
https://www.saif.com/documents/SafetyandHealth/Chemicals/S435_Hexavalent_Chromium.pdf
https://www.gentrochema.nl/wp-content/uploads/2020/07/SDS-SODIUM-DICHROMATE-en-20200501.pdf
https://www.scribd.com/document/347672983/Sodium-Dichromate-Disposal-Procedure
https://www.finishing.com/462/25.shtml
https://www.scribd.com/document/347672983/Sodium-Dichromate-Disposal-Procedure
https://www.finishing.com/462/25.shtml
https://www.scribd.com/document/347672983/Sodium-Dichromate-Disposal-Procedure
https://www.finishing.com/462/25.shtml
https://pubs.acs.org/doi/10.1021/acsreagents.4344
https://www.scribd.com/document/347672983/Sodium-Dichromate-Disposal-Procedure
https://www.finishing.com/462/25.shtml
https://www.scribd.com/document/347672983/Sodium-Dichromate-Disposal-Procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution: Allow the treated solution to stand undisturbed for several hours or even a day or

two to allow the chromium sludge to settle completely.[7] Adding a flocculant can aid this

process.[7]

Data and Protocols
Quantitative Data Summary
Table 1: Properties and Exposure Limits for Sodium Dichromate Dihydrate

Parameter Value Reference

Chemical Formula Na₂Cr₂O₇·2H₂O [12][16]

Molar Mass 298.00 g/mol [12]

Appearance
Bright orange-red crystalline

solid
[2][12][17]

Solubility in Water 73 g/100 mL at 25 °C [12]

OSHA PEL (8-hr TWA) 5 µg/m³ (as Cr(VI)) [10]

ACGIH TLV (8-hr TWA)
0.05 mg/m³ (as water-soluble

Cr(VI))
[2][16]

Oral LD50 (Rat) 50 mg/kg [18]

Experimental Protocols
Protocol 1: Disposal of Sodium Dichromate Dihydrate Waste

This protocol details the chemical reduction of hexavalent chromium (Cr(VI)) to trivalent

chromium (Cr(III)) and its subsequent precipitation.

Materials:

Sodium dichromate dihydrate waste solution

Sulfuric acid (H₂SO₄)
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Sodium metabisulfite (Na₂S₂O₅) or Ferrous Sulfate (FeSO₄)

Hydrated lime (calcium hydroxide, Ca(OH)₂) or Sodium Hydroxide (NaOH)

pH meter or pH strips

Appropriate reaction vessel

Stirring mechanism

Full PPE

Procedure:

Acidification: In a well-ventilated fume hood, place the sodium dichromate waste solution in a

suitable reaction vessel. While stirring, slowly and cautiously add sulfuric acid until the pH of

the solution is less than 2.[7][8]

Reduction of Cr(VI): Continue stirring and begin to slowly add the reducing agent (e.g.,

sodium metabisulfite). Add the reagent in portions to control the exothermic reaction.

Continue adding the reducing agent until the solution's color changes from the initial orange-

yellow to a deep emerald green.[7][8][19] This color change signifies the complete reduction

of Cr(VI) to Cr(III).

pH Check: After the color change is stable, re-check the pH. The addition of the reducing

agent may alter the pH, and more sulfuric acid may be needed to maintain a pH below 2.[8]

Precipitation: Slowly add a slurry of hydrated lime or a solution of sodium hydroxide while

stirring continuously. Monitor the pH closely. Continue adding the base until the pH is stable

between 9.5 and 10.[7][8] A gray-green, chalky precipitate of chromium(III) hydroxide will

form.[7]

Settling and Separation: Turn off the stirrer and allow the precipitate to settle for at least

several hours, or until a clear supernatant (liquid layer) forms above the solid sludge.[7]

Final Disposal: Decant the clear supernatant and test it for any remaining chromium content

to ensure it meets local discharge regulations. The remaining chromium-containing sludge
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must be collected, dewatered if possible (e.g., with a filter press), and disposed of as

hazardous waste through a licensed professional waste disposal service.[7][8][20]

Protocol 2: Quenching Excess Sodium Dichromate Dihydrate Reagent

This protocol should be used to neutralize small quantities of unreacted sodium dichromate
dihydrate.

Materials:

Excess sodium dichromate dihydrate

Water

Sulfuric acid

Sodium metabisulfite or Ascorbic Acid[21]

Sodium Carbonate (Na₂CO₃)

Beaker or flask

Stir bar and stir plate

Procedure:

Dissolution: Carefully dissolve the excess solid sodium dichromate dihydrate in water in a

suitable beaker. Use a stir bar to ensure it is fully dissolved.

Acidification: Slowly add sulfuric acid to the solution while stirring until the pH is acidic (pH <

3).

Reduction: Add a reducing agent such as sodium metabisulfite or ascorbic acid in small

portions.[21] Stir the solution and continue adding the reducing agent until the color changes

from orange to green, indicating the reduction of Cr(VI) to Cr(III).[15]

Neutralization: Once the reduction is complete, slowly add sodium carbonate to the solution

to neutralize the excess acid and precipitate the chromium(III) as chromium(III) hydroxide.[6]
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[21] Continue until the pH is neutral or slightly basic (pH 7-9) and gas evolution (CO₂) has

ceased.

Disposal: Allow the precipitate to settle. Collect the entire mixture in a properly labeled

hazardous waste container for disposal according to institutional and local regulations.[3][11]
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Caption: Workflow for the chemical treatment and disposal of sodium dichromate waste.
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Caption: Chemical pathway for the reduction of Cr(VI) to Cr(III) and its precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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